Cas no 944901-92-2 (2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE)
944901-92-2 structure
Product Name:2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE
CAS No:944901-92-2
MF:C8H10ClN3
MW:183.638100147247
CID:1000992
PubChem ID:55263785
Update Time:2025-04-20
2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE
- DTXSID60717066
- 944901-92-2
- AKOS006305076
- AB59048
-
- Inchi: 1S/C8H10ClN3/c1-5-6-4-10-3-2-7(6)12-8(9)11-5/h10H,2-4H2,1H3
- InChI Key: UQGMAVPWQITSAU-UHFFFAOYSA-N
- SMILES: ClC1N=C(C)C2=C(CCNC2)N=1
Computed Properties
- Exact Mass: 183.0563250g/mol
- Monoisotopic Mass: 183.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 37.8Ų
2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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